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Compound of Interest

Compound Name: Erinacin B

Cat. No.: B1241500

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Research directly investigating the specific molecular mechanisms of Erinacin B in
neuronal cells is limited. The primary scientifically documented effect of Erinacin B is the
stimulation of Nerve Growth Factor (NGF) synthesis. This guide, therefore, presents the known
data for Erinacin B and extrapolates its likely downstream mechanisms of action based on the
well-documented pathways activated by other closely related erinacine compounds, such as
Erinacine A and Erinacine C, which also potently stimulate NGF synthesis.

Introduction to Erinacin B and its Neurotrophic
Potential

Erinacin B is a cyathane diterpenoid isolated from the mycelium of the medicinal mushroom
Hericium erinaceus (Lion's Mane). Like other members of the erinacine family, it has garnered
significant interest for its neurotrophic properties. The principal mechanism identified for
erinacines is their ability to cross the blood-brain barrier and stimulate the biosynthesis of
Nerve Growth Factor (NGF) in central nervous system cells, particularly astrocytes.[1][2][3]
NGF is a critical neurotrophin essential for the survival, proliferation, differentiation, and
maintenance of neurons.[1] A deficiency in NGF is linked to the etiology of neurodegenerative
conditions such as Alzheimer's disease.[1] By upregulating NGF, Erinacin B is positioned as a
compound of interest for therapeutic strategies aimed at neuroprotection and
neuroregeneration.
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Quantitative Data on NGF Induction

The primary quantitative data available for Erinacin B pertains to its capacity to induce NGF
secretion. The following tables summarize these findings and provide a comparative overview
with other erinacines.

Table 1: NGF Secretion in Mouse Astroglial Cells Treated with Erinacine B and Other

Erinacines
Mean NGF
Erinacine Concentration Secretion (pg/mL) + Reference
SD
Erinacin B 1.0 mM 129.7 £ 6.5 [4][5]
Erinacin A 1.0 mM 250.1 + 36.2 [2][5]
Erinacin C 1.0 mM 299.1 +59.6 [2][5]
Erinacin D 1.67 mM 141.5+18.2 [4]
Erinacin E 5.0 mM 105.0+5.2 [2][5]
Erinacin F 5.0 mM 175.0+5.2 [2][5]
Epinephrine (Positive
33 pg/mL 69.2+17.2 [5]

Control)

Data adapted from studies on rodent cultured astrocytes.[2][4][5]

Core Mechanism of Action: Stimulation of NGF
Synthesis

The foundational mechanism of action for erinacines, including Erinacin B, is the upregulation
of NGF synthesis, primarily in astrocytes.[2][3] While the precise intracellular signaling cascade
initiated by Erinacin B within the astrocyte to trigger NGF gene transcription is not fully
elucidated, studies on Erinacine A suggest the involvement of the c-Jun N-terminal kinase
(IJNK) signaling pathway.[5] Activation of JNK leads to the phosphorylation of the transcription
factor c-Jun, which in turn enhances the transcription of the NGF gene.[5]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1241500?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5987239/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Erinacin_A_as_a_Positive_Control_for_Nerve_Growth_Factor_NGF_Synthesis_Assays.pdf
https://magistralbr.caldic.com/storage/product-files/1247188082.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Erinacin_A_as_a_Positive_Control_for_Nerve_Growth_Factor_NGF_Synthesis_Assays.pdf
https://magistralbr.caldic.com/storage/product-files/1247188082.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Erinacin_A_as_a_Positive_Control_for_Nerve_Growth_Factor_NGF_Synthesis_Assays.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5987239/
https://magistralbr.caldic.com/storage/product-files/1247188082.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Erinacin_A_as_a_Positive_Control_for_Nerve_Growth_Factor_NGF_Synthesis_Assays.pdf
https://magistralbr.caldic.com/storage/product-files/1247188082.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Erinacin_A_as_a_Positive_Control_for_Nerve_Growth_Factor_NGF_Synthesis_Assays.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Erinacin_A_as_a_Positive_Control_for_Nerve_Growth_Factor_NGF_Synthesis_Assays.pdf
https://magistralbr.caldic.com/storage/product-files/1247188082.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5987239/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Erinacin_A_as_a_Positive_Control_for_Nerve_Growth_Factor_NGF_Synthesis_Assays.pdf
https://www.benchchem.com/product/b1241500?utm_src=pdf-body
https://magistralbr.caldic.com/storage/product-files/1247188082.pdf
https://www.mdpi.com/1422-0067/24/21/15960
https://www.benchchem.com/product/b1241500?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Erinacin_A_as_a_Positive_Control_for_Nerve_Growth_Factor_NGF_Synthesis_Assays.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Erinacin_A_as_a_Positive_Control_for_Nerve_Growth_Factor_NGF_Synthesis_Assays.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Erinacin B

Activates

JNK Signaling
Pathway

hosphorylates

c-Jun
(Transcription Factor)

A ctivates Transcription

NGF Gene
(in nucleus)

NGF mRNA

NGF Protein
(Secreted)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Extracellular Space

NGF
(from Astrocyte)

Binds & Activates

Cell Md@mbrane

\/
TrkA Receptor

Intrace|lular Space
Y

A

PI3K

Neuronal Survival
(Anti-apoptosis)

ERK1/2

Neurite Outgrowth
& Differentiation

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cell Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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